Cas no 380469-52-3 (N-2-(4-fluorophenyl)ethylfuran-2-carboxamide)

• Product Name: N-2-(4-fluorophenyl)ethylfuran-2-carboxamide
• CAS No: 380469-52-3
• MF: C₁₃H₁₂FNO₂
• MW: 233.238286972046
• CID: 3087459
• PubChem ID: 822538
• Update Time: 2025-06-11

N-2-(4-fluorophenyl)ethylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluorophenyl)ethyl]-2-furamide
• N-2-(4-fluorophenyl)ethylfuran-2-carboxamide
• WAY-607695
• AT-057/40991174
• EN300-13261518
• Enamine_002497
• AKOS001037286
• G47109
• STK066020
• n-(4-fluorophenethyl)furan-2-carboxamide
• Oprea1_426315
• Oprea1_182044
• CS-0905144
• N08
• SR-01000224104
• SCHEMBL3100055
• AB00101601-01
• N-[2-(4-fluorophenyl)ethyl]furan-2-carboxamide
• DA-68686
• HMS1401B11
• SR-01000224104-1
• 380469-52-3
• HY-157073
• IDI1_006844
• Cambridge id 5947359
• Z26769872
• AS-86963
• CHEMBL5408042

• Inchi： 1S/C13H12FNO2/c14-11-5-3-10(4-6-11)7-8-15-13(16)12-2-1-9-17-12/h1-6,9H,7-8H2,(H,15,16)
• InChI Key： GSMVTQDRELNXRQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCNC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 233.08520679g/mol
• Monoisotopic Mass: 233.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.2Ų

Additional information on N-2-(4-fluorophenyl)ethylfuran-2-carboxamide

N-2-(4-Fluorophenyl)ethylfuran-2-carboxamide: A Comprehensive Overview

N-2-(4-Fluorophenyl)ethylfuran-2-carboxamide (CAS No. 380469-52-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of furan carboxamides, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of N-2-(4-fluorophenyl)ethylfuran-2-carboxamide features a furan ring linked to a carboxamide group, with a 4-fluorophenyl substituent attached to an ethyl chain. The presence of the fluorine atom in the phenyl ring is particularly noteworthy, as it can significantly influence the compound's pharmacological properties by enhancing its lipophilicity and metabolic stability.

Recent studies have explored the potential of N-2-(4-fluorophenyl)ethylfuran-2-carboxamide in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-2-(4-fluorophenyl)ethylfuran-2-carboxamide has shown potential as an antiviral agent. Research conducted on viral infections has indicated that this compound can interfere with viral replication processes, particularly in the context of RNA viruses such as influenza and hepatitis C. The mechanism of action is believed to involve the modulation of host cell signaling pathways that are essential for viral replication.

The anticancer potential of N-2-(4-fluorophenyl)ethylfuran-2-carboxamide has also been investigated. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this effect is thought to involve the activation of caspase-dependent pathways and the inhibition of prosurvival signaling cascades such as PI3K/Akt and MAPK/ERK.

Moreover, the pharmacokinetic profile of N-2-(4-fluorophenyl)ethylfuran-2-carboxamide has been studied to assess its suitability for clinical development. Results from animal models have indicated that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are crucial factors for its therapeutic efficacy. Additionally, preliminary safety studies have not reported any significant toxicological concerns at therapeutic doses.

The synthesis of N-2-(4-fluorophenyl)ethylfuran-2-carboxamide involves several well-established chemical reactions, including the formation of the furan ring and the subsequent attachment of the carboxamide and 4-fluorophenyl substituents. These synthetic routes are highly reproducible and can be scaled up for large-scale production if needed.

In conclusion, N-2-(4-fluorophenyl)ethylfuran-2-carboxamide (CAS No. 380469-52-3) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory, antiviral, and anticancer therapies. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound may pave the way for innovative treatments in various medical conditions.